Long-term consumption of tea with high fluoride (F) content has a potential threat to human health. The application of different amounts of biochar to reduce F accumulation in tea leaves has been little studied. In this study, a pot experiment was conducted to investigate the effect of biochar amounts (0, 0.5%, 2.5%, 5.0%, 8.0%, and 10.0%, w/w) on tea F content during the tea plant growth. Changes in tea quality, soil F fraction, and soil properties caused by biochar and the relationship with tea F accumulation were also considered. The results showed that the application of biochar amendment significantly reduced water-soluble F contents in tea leaves compared to CK (without biochar), especially in the 8.0% treatment (72.55%). Overall, biochar contributed to improving tea polyphenols and caffeine, but had no significant impact on free amino acids and water leachate. Compared with CK, 5.0–10.0% biochar significantly increased soil water-soluble F content due to the substitution of F− with OH− under high pH. Additionally, biochar applied to tea garden soil was effective in decreasing the soil exchangeable aluminum (Ex-Al) content (46.37–91.90%) and increasing the soil exchangeable calcium (Ca2+) content (12.02–129.74%) compared to CK, and correlation analysis showed that this may help reduce F enrichment of tea leaves. In general, the application of 5.0–8.0% biochar can be suggested as an optimal application dose to decrease tea F contents while simultaneously improving tea quality.Graphical Abstract

Annual Low-rate biochar strategy showed higher rice yields than High Single in the 6th year. Higher total carbon, pH, and Ca2+ led to higher rice yields in Annual Low than High Single. Higher aromatic carbon loss in High Single contributed to lower inert organic carbon.

Biochar addition has been widely used in the field to mitigate soil nitrous oxide (N2O) emissions, and can be considered as a potential method to reduce N2O emissions during vermicomposting. However, excessive biochar addition may inhibit earthworms’ activity. Thus, it is crucial to clarify the optimum addition volumes of biochar during vermicomposting. This study evaluated the impact of addition of various amounts of biochar (0, 5, 10, 15, 20 and 25% of total amount of feedstock) on earthworms’ (Eisenia fetida) activity, N2O emission and compost quality during vermicomposting. Compared with the treatment without biochar added, 5% of biochar application significantly increased earthworm total biomass (from 177.5 to 202.2 g pot−1), and cumulative burrowing activity (from 47.0% to 52.2% pixel per terrarium). The increased earthworms activity stimulated the vermicomposting process and led to the best quality of compost, which showed the highest total nutrient content (5.38%) and a significantly higher germination percentage of seeds (88%). Although N2O emissions were slightly increased by 5% biochar addition, a non-significant difference was found between the treatment with 5% biochar and the treatment without biochar added. On the contrary, 20% and 25% biochar addition not only lowered N2O emissions, but also significantly decreased the quality of compost. The results suggest that 5% biochar application is an appropriate amount to improve the quality of compost without significant N2O emissions.Graphical Abstract

The influence of biochar-released dissolved organic matter (BDOM) on the transcription of gene (DEG) in Pseudomonas stutzeri and Shewanella putrefacien during sulfamethoxazole (SMX) and chloramphenicol (CAP) biodegradation under visible light was investigated in this study. The results indicated that BDOM components would be nutrients for bacterial amplification and growth under the culture conditions of xenon lamp irradiation and avoiding light, especially BDOM from low temperatures. Additionally, visible light irradiation would improve the saturated fatty acid by stimulating the cell membrane of the microorganism, thus promoting the biodegradation of antibiotics through altering P. stutzeri and S. putrefaciens reoxidative and catabolism processes and significantly inhabiting the copy number of their genes. Moreover, the upregulated genes and enzymes related to SMX and CAP-metabolic and catabolic processes were enriched, which were involved in the pathways of biodegradation, further improving biodegradation efficiency. In particular, interaction network analysis between the top 100 dominant functional genes from P. stutzeri and S. putrefaciens and the molecular types of BDOM, e.g., CHO, CHON, and CHOS (p < 0.05), indicated that the genes of molecular function showed a high positive or negative correlation with the CHO type of BDOM. The results revealed that the CHO type of BDOM affected the functional genes of molecular function, cellular component, and biological process from P. stutzeri and S. putrefaciens, influencing the biodegradation of SMX and CAP. This study provided an basis for BDOM playing a role in antibiotic removal from the aqueous solution using biochar combined with photobiodegradation.Graphical Abstract

Although research on biochar has received increasing attention for environmental and agricultural applications, the significance of nanobiochar for environmental pollutant remediation is poorly understood. In contrast to bulk biochar, nanobiochar has superior physicochemical properties such as high catalytic activity, unique nanostructure, large specific surface area and high mobility in the soil environment. These unique characteristics make nanobiochar an ideal candidate for pollution remediation. Thus far, the research on nanobiochar is still in its infancy and most of the previous studies have only been conducted for exploring its properties and environmental functions. The lack of in-depth summary of nanobiochar’s research direction makes it a challenge for scientists and researchers globally. Hence in this review, we established some key fabrication methods for nanobiochar with a focus on its performance for the removal of pollutants from the environment. We also provided up-to-date information on nanobiochar’s role in environmental remediation and insights into different mechanisms involved in the pollutant removal. Although, nanobiochar application is increasing, the associated drawbacks to the soil ecosystem have not received enough research attention. Therefore, further research is warranted to evaluate the potential environmental risks of nanobiochar before large scale application.Graphical Abstract

Hydrogen sulfide (H2S) removal has been a significant concern in various industries. In this study, food waste digestate-derived biochar (DFW-BC), a by-product of food waste treatment with abundant minerals, was assessed for removing H2S from different simulated biogas containing oxygen (O2) and carbon dioxide (CO2) and under different moisture (H2O) contents (0% and 20%) of biochar. The influencing mechanisms of the gas conditions combined with the moisture contents were also investigated. The results showed an H2S removal of 1.75 mg g−1 for dry biochar under pure H2S, 4.29 mg g−1 for dry biochar under H2S + O2, 5.29 mg g−1 for humid biochar under H2S, and 12.50 mg g−1 for humid biochar under H2S + O2. For dry DFW-BC, the high Fe content was responsible for the O2 enhancement. In contrast, O2 + H2O activated the catalytic H2S oxidation of the less reactive minerals (mainly Ca). The inhibition of CO2 on H2S adsorption was not obvious for dry DFW-BC; the specific pore structure may have provided a buffer against the physisorption competition of CO2. However, when H2O was present on DFW-BC, the changes in critical biochar properties and sulfur speciation as opposed to that without H2O implied an evident occurrence of CO2 chemisorption. This CO2 chemisorption partially hindered O2 + H2O enhancement, decreasing the H2S removal capacity from 12.50 to 8.88 mg g−1. The negative effect was ascribed to mineral carbonation of CO2, neutralizing the alkaline surface and immobilizing metal oxides, which thus reduced the acceleration in H2S dissociation and activation in catalytic H2S oxidation by O2 + H2O.Graphical Abstract

Co-contamination of groundwater with trichloroethene (TCE) and arsenic (As) is a widespread problem in industrial sites. The simultaneous biological removal of As and TCE has not yet been developed. This study incorporated biochar into anaerobic dechlorination system to achieve a greatly accelerated dissipation and co-removal of TCE and As. Biochar eliminated microbial lag (6 days) and achieved a 100% TCE removal within 12 days even at a relatively high initial concentration (TCE: 30 mg L−1; As(V): 4 mg L−1), while without biochar, only 75% TCE was removed until day 18. Biochar adsorbed TCE and the intermediate products allowing them to be degraded on its surface gradually, maintaining a high metabolic activity of microbes. Biochar facilitated the preferential colonization of its surfaces by dechlorinating microorganisms (Clostridium and Dehalococcoides) and suppressed hydrogen-competing microorganisms (Desulfovibrio) in water. Biochar itself cannot adsorb As, however, separation of biochar carrying the As-laden microorganisms achieved 50–70% As-removal from groundwater. The biochar-amended incubations were found to be enriched with microbes possessing more crucial As-transforming genes (K00537-arsC and K07755-AS3MT), and upregulated amino acid metabolism, thus enhancing the self-detoxification ability of microorganisms to transform As(V) to As(III) or volatile organic As. This study proposes a strategy of regulating microbes’ metabolic activity by biochar to achieve simultaneous removal of coexisting contaminations, which is an important step prior to examining the feasibility of biochar application for enhanced bioremediation.Graphical Abstract

Advanced treated municipal wastewater is an important alternative water source for agricultural irrigation. However, the possible persistence of chemical and microbiological contaminants in these waters raise potential safety concerns with regard to reusing treated wastewater for food crop irrigation. Two low-cost and environmentally-friendly filter media, biochar (BC) and zero-valent iron (ZVI), have attracted great interest in terms of treating reused water. Here, we evaluated the efficacy of BC-, nanosilver-amended biochar- (Ag-BC) and ZVI-sand filters, in reducing contaminants of emerging concern (CECs), Escherichia coli (E. coli) and total bacterial diversity from wastewater effluent. Six experiments were conducted with control quartz sand and sand columns containing BC, Ag-BC, ZVI, BC with ZVI, or Ag-BC with ZVI. After filtration, Ag-BC, ZVI, BC with ZVI and Ag-BC with ZVI demonstrated more than 90% (> 1 log) removal of E. coli from wastewater samples, while BC, Ag-BC, BC with ZVI and Ag-BC with ZVI also demonstrated efficient removal of tested CECs. Lower bacterial diversity was also observed after filtration; however, differences were marginally significant. In addition, significantly (p < 0.05) higher bacterial diversity was observed in wastewater samples collected during warmer versus colder months. Leaching of silver ions occurred from Ag-BC columns; however, this was prevented through the addition of ZVI. In conclusion, our data suggest that the BC with ZVI and Ag-BC with ZVI sand filters, which demonstrated more than 99% removal of both CECs and E. coli without silver ion release, may be effective, low-cost options for decentralized treatment of reused wastewater.Graphical Abstract

Torrefaction operation is an essential pathway for solid biofuel upgrading, and good hydrophobicity of torrefied biochar is conducive to its storage. Herein, a two-stage treatment of torrefaction followed by modification by hexadecyltrimethoxysilane was adopted to improve the moisture resistance performance of biochar. This two-stage treatment process led to a longer torrefied microalgal biochar preservation time (60–200% improved) and great superhydrophobicity and superlipophilicity. Therefore, the modified microalgal biochar could significantly adsorb leaking oil for environmental remediation and further improve the calorific value of the biochar. The obtained results indicated that the oil adsorption capacity of modified microalgal biochar was correlated to torrefaction temperature and oil species. Specifically, the oil adsorption capacity was enhanced up to 70–80% from the modification process when comparing to raw microalga. Increasing the torrefaction temperature enhanced the adsorption quantity of the modified microalgal biochar. By adsorbing the oil, the calorific value of oilchar, namely, biochar with adsorbed oil, could be higher than 40 MJ kg− 1. Furthermore, the pyrolysis and combustion characteristics suggested that biochar stability gradually rose as the torrefaction temperature increased. By comprehensively analyzing and comparing the fuel performance of the modified microalgal biochar with previous literature, the obtained modified microalgal biochar possessed better fuel properties and environmental sustainability.Graphical Abstract

Sewage sludge (SS) is a residual/semi-solid material produced from industrial and municipal wastewater treatment processes. SS contains a high content of lipids and earth alkaline metals that can be used as catalysts for various chemical applications; however, its valorization has rarely been the focus of research. This study demonstrates that SS could be a promising raw material for biodiesel production and a biochar catalyst to promote the reaction kinetics of alkylation. Thermally induced transesterification of the SS extract (SSE) was performed in comparison with the conventional homogeneous reaction. SS biochar was fabricated via pyrolysis. The highest yield (33.5 wt.% per SSE) of biodiesel production was achieved in 1 min of reaction at 305 °C via thermally induced transesterification in the presence of SS biochar, while the yield of biodiesel from (trans)esterification with 5 wt.% H2SO4 was less than 1% even after 24 h. The reaction kinetics (< 1 min) of thermally induced transesterification was extraordinarily faster than that of conventional transesterification (3–24 h). The porous structure and high content of alkaline species in the SS biochar expedited the reaction kinetics. Consequently, the integrated/hybridized process for thermally induced transesterification and pyrolysis of the solid residue of SS was experimentally proved for the valorization of SS in this study. Considering that SS is being disposed of as a waste material and generates toxic chemicals in the environment, its valorization into value-added biodiesel and a catalyst could be an environmentally benign and sustainable technique.Graphical Abstract